Cas no 2097892-52-7 (N-[2-(dimethylamino)-5,6,7,8-tetrahydroquinazolin-6-yl]-3-(1H-pyrazol-1-yl)benzamide)

• Product Name: N-[2-(dimethylamino)-5,6,7,8-tetrahydroquinazolin-6-yl]-3-(1H-pyrazol-1-yl)benzamide
• CAS No: 2097892-52-7
• MF: C₂₀H₂₂N₆O
• MW: 362.428283214569
• CID: 5468385
• Update Time: 2025-11-01

N-[2-(dimethylamino)-5,6,7,8-tetrahydroquinazolin-6-yl]-3-(1H-pyrazol-1-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(dimethylamino)-5,6,7,8-tetrahydroquinazolin-6-yl]-3-(1H-pyrazol-1-yl)benzamide
• N-[2-(dimethylamino)-5,6,7,8-tetrahydroquinazolin-6-yl]-3-pyrazol-1-ylbenzamide

• Inchi： 1S/C20H22N6O/c1-25(2)20-21-13-15-11-16(7-8-18(15)24-20)23-19(27)14-5-3-6-17(12-14)26-10-4-9-22-26/h3-6,9-10,12-13,16H,7-8,11H2,1-2H3,(H,23,27)
• InChI Key： IEORATJAIXDBMM-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C=1)N1C=CC=N1)NC1CC2=CN=C(N(C)C)N=C2CC1

Computed Properties

• Exact Mass: 362.18550935 g/mol
• Monoisotopic Mass: 362.18550935 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 515
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 362.4
• XLogP3: 2.4
• Topological Polar Surface Area: 75.9

Additional information on N-[2-(dimethylamino)-5,6,7,8-tetrahydroquinazolin-6-yl]-3-(1H-pyrazol-1-yl)benzamide

Introduction to N-[2-(dimethylamino)-5,6,7,8-tetrahydroquinazolin-6-yl]-3-(1H-pyrazol-1-yl)benzamide (CAS No. 2097892-52-7)

N-[2-(dimethylamino)-5,6,7,8-tetrahydroquinazolin-6-yl]-3-(1H-pyrazol-1-yl)benzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 2097892-52-7, represents a novel molecular entity with a complex structural framework that includes multiple pharmacophoric regions. The presence of functional groups such as the dimethylamino substituent and the tetrahydroquinazoline core suggests potential biological activity, making it a subject of intense interest for researchers exploring new therapeutic agents.

The structural motif of N-[2-(dimethylamino)-5,6,7,8-tetrahydroquinazolin-6-yl]-3-(1H-pyrazol-1-yl)benzamide is characterized by its hybridization of several heterocyclic systems. The tetrahydroquinazoline ring is a well-known scaffold in drug discovery, often associated with kinase inhibition and other enzyme-target interactions. The incorporation of a 1H-pyrazole moiety further enhances the compound's potential to interact with biological targets. This dual heterocyclic system not only contributes to the molecule's complexity but also opens up diverse avenues for its pharmacological exploration.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various kinases and enzymes implicated in cancer and inflammatory diseases. The benzamide moiety in N-[2-(dimethylamino)-5,6,7,8-tetrahydroquinazolin-6-yl]-3-(1H-pyrazol-1-yl)benzamide is particularly noteworthy, as benzamides have been extensively studied for their inhibitory effects on proteases and other enzymes. The combination of these structural elements suggests that this compound may exhibit multifaceted biological activities.

The dimethylamino group at the 2-position of the tetrahydroquinazoline ring is another critical feature that influences the compound's pharmacokinetic and pharmacodynamic properties. Dimethylamino substituents are often found in bioactive molecules due to their ability to enhance solubility and binding affinity. This group may also contribute to the compound's ability to cross the blood-brain barrier, making it a promising candidate for central nervous system (CNS) drug development.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. These tools have been instrumental in understanding how N-[2-(dimethylamino)-5,6,7,8-tetrahydroquinazolin-6-yl]-3-(1H-pyrazol-1-yl)benzamide interacts with its intended targets. For instance, studies have shown that the tetrahydroquinazoline ring can adopt multiple conformations that facilitate binding to protein active sites. Similarly, the pyrazole moiety has been found to engage in critical hydrogen bonding interactions with key residues in target enzymes.

The benzamide group has also been analyzed for its role in modulating binding affinity and selectivity. Modifications at the amide nitrogen or carbonyl oxygen can significantly alter the compound's interaction with biological targets. This flexibility allows chemists to fine-tune the properties of N-[2-(dimethylamino)-5,6,7,8-tetrahydroquinazolin-6-yl]-3-(1H-pyrazol-1-yl)benzamide for specific applications.

In vitro studies have begun to unravel the potential therapeutic applications of this compound. Initial assays have shown promising activity against certain kinases and enzymes relevant to cancer progression. The ability of N-[2-(dimethylamino)-5,6,7,8-tetrahydroquinazolin-6-yl]-3-(1H-pyrazol-1-yl)benzamide to inhibit these targets suggests its potential as a lead compound for further development into novel therapeutics.

The synthesis of this compound presents an intriguing challenge due to its complex structural features. Multi-step synthetic routes involving cyclization reactions and functional group transformations have been employed to construct the desired molecular framework. Advances in synthetic methodologies have made it possible to produce such complex molecules with high yield and purity.

The pharmacokinetic profile of N-[2-(dimethylamino)-5,6,7,8-tetrahydroquinazolin-6-yl]-3-(1H-pyrazol-1-yl)benzamide is another area of active investigation. Researchers are interested in understanding how this compound is metabolized and eliminated from the body. This information is crucial for optimizing dosing regimens and minimizing potential side effects.

The potential applications of this compound extend beyond oncology. Its structural features suggest that it may also be effective against inflammatory diseases and other disorders involving aberrant enzymatic activity. Further research is needed to fully explore these possibilities.

In conclusion, N-[2-(dimethylamino)-5,6,7,8-tetrahydroquinazolin-6-yl]-3-(1H-pyrazol-1-y]benzamide (CAS No. 2097892 -52 -7) represents a fascinating molecular entity with significant potential in pharmaceutical research. Its complex structure and diverse functional groups make it a promising candidate for further development into novel therapeutic agents targeting various diseases.